5-Chloro-2-sulfamoyl-3-thenoyl azide

• Molecular Formula: C5H3ClN4O3S2
• Molecular Weight: 266.7 g/mol
• IUPAC Name: 5-chloro-2-sulfamoylthiophene-3-carbonyl azide
• InChI: InChI=1S/C5H3ClN4O3S2/c6-3-1-2(4(11)9-10-7)5(14-3)15(8,12)13/h1H,(H2,8,12,13)
• InChI Key: QMUKSAKNYPLVEB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1C(=O)N=[N+]=[N-])S(=O)(=O)N)Cl

Description

5-Chloro-2-sulfamoyl-3-thenoyl azide is a useful research compound. Its molecular formula is C5H3ClN4O3S2 and its molecular weight is 266.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium nitrite (3.0 g; 43.4 mmol) in 20 ml of water was added dropwise with stirring at 0° C. to a solution of 5-chloro-2-sulfamoylthiophene-3-carbohydrazide (10.0 g; 39.1 mmol) in 80 ml of 1M hydrochloric acid and the mixture was stirred for 15 min. The precipitate was isolated by filtration, washed with water and dried to give 9.93 g (96%) of the title compound; 1H-NMR (DMSO-d6): δ 7.55 (s, 1H), 7.97 (br. s, 2H, NH2).